Cas no 1017791-58-0 (Dimethyl 3-isothiocyanatohexanedioate)
1017791-58-0 structure
Product Name:Dimethyl 3-isothiocyanatohexanedioate
CAS No:1017791-58-0
MF:C9H13NO4S
MW:231.26882147789
CID:1079461
PubChem ID:46736093
Update Time:2025-04-20
Dimethyl 3-isothiocyanatohexanedioate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 3-isothiocyanatohexanedioate
- 1017791-58-0
- 1,6-dimethyl 3-isothiocyanatohexanedioate
- AKOS015853926
-
- MDL: MFCD09972086
- Inchi: 1S/C9H13NO4S/c1-13-8(11)4-3-7(10-6-15)5-9(12)14-2/h7H,3-5H2,1-2H3
- InChI Key: KRBNXUUWLOLTBW-UHFFFAOYSA-N
- SMILES: S=C=NC(CC(=O)OC)CCC(=O)OC
Computed Properties
- Exact Mass: 231.05652907g/mol
- Monoisotopic Mass: 231.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 97Ų
Dimethyl 3-isothiocyanatohexanedioate Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
1017791-58-0 (Dimethyl 3-isothiocyanatohexanedioate) Related Products
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